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Compound of Interest

Compound Name: 4-Amino-2,6-dinitrotoluene

Cat. No.: B094180 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
4-Amino-2,6-dinitrotoluene (4-A-2,6-DNT), a significant derivative of dinitrotoluene, is a

compound of interest in various fields, including environmental science and toxicology. Its

solubility is a critical parameter that governs its fate in the environment, its bioavailability, and

its potential for remediation. This technical guide provides a comprehensive overview of the

solubility of 4-Amino-2,6-dinitrotoluene, offering both a summary of available qualitative data

for related compounds and a detailed methodology for its experimental determination. This

document is designed to be an essential resource for researchers and professionals requiring a

thorough understanding of the solubility characteristics of this compound.

Physicochemical Properties of 4-Amino-2,6-
dinitrotoluene
A foundational understanding of the physicochemical properties of 4-Amino-2,6-dinitrotoluene
is paramount before delving into its solubility.
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Property Value Source

Molecular Formula C₇H₇N₃O₄ --INVALID-LINK--

Molecular Weight 197.15 g/mol --INVALID-LINK--

Appearance Orange crystalline solid --INVALID-LINK--

Melting Point 171 °C --INVALID-LINK--

Predicted Density 1.497 ± 0.06 g/cm³ --INVALID-LINK--

Water Solubility Predicted to be low --INVALID-LINK--

Qualitative Solubility Profile of Related
Dinitrotoluene Isomers
While specific quantitative solubility data for 4-Amino-2,6-dinitrotoluene in a wide range of

organic solvents is not readily available in the public domain, valuable insights can be gleaned

from the solubility of its parent isomers, the dinitrotoluenes (DNTs). The following table

summarizes the qualitative and, where available, quantitative solubility of a technical mixture of

DNT isomers in various organic solvents at 15 °C. This information can serve as a preliminary

guide for solvent selection in experimental solubility determinations of 4-Amino-2,6-
dinitrotoluene.
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Solvent
Solubility of Dinitrotoluene
(Isomer Mixture) at 15 °C
(g/kg)

Qualitative Solubility of
2,4-Dinitrotoluene

Ethyl Acetate 579.3 Soluble

Acetone 819.0 Very Soluble

Methanol 50.1 -

Ethanol (96%) 19.2 Soluble

Ethanol (100%) 30.4 Soluble

Benzene 606.4 Soluble

Trichloromethane (Chloroform) 650.8 Soluble

Tetrachloromethane 24.3 -

Carbon Disulfide 23.1 -

Toluene 454.7 -

Pyridine 768.1 Very Soluble

Source: OECD Existing Chemicals Database[1]

Furthermore, 2,4-dinitrotoluene is reported to be soluble in ethanol, chloroform, benzene, and

ethyl ether, and very soluble in acetone and pyridine.[2] The commercial availability of 4-
Amino-2,6-dinitrotoluene as a certified reference material in a methanol:acetonitrile (50:50)

mixture further confirms its solubility in these solvent systems.[3][4]

Experimental Determination of Solubility
Given the absence of comprehensive quantitative data, an experimental approach is necessary

to determine the precise solubility of 4-Amino-2,6-dinitrotoluene in various solvents. The

following sections provide a detailed, self-validating protocol for this purpose.

Safety Precautions
4-Amino-2,6-dinitrotoluene is a toxic substance and should be handled with extreme care.[5]
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Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[5] May cause damage to

organs through prolonged or repeated exposure.[5]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection. Use only outdoors or in a well-ventilated area.[5]

Handling: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling.[5]

Disposal: Dispose of contents/container in accordance with

local/regional/national/international regulations.[5]

Materials and Equipment
4-Amino-2,6-dinitrotoluene (analytical grade)

A range of organic solvents (analytical or HPLC grade)

Analytical balance (± 0.1 mg)

Vials with screw caps

Thermostatic shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm PTFE)

Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of

solubility.
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Caption: Experimental workflow for solubility determination.
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Step-by-Step Protocol
Preparation of Saturated Solutions:

Add an excess amount of 4-Amino-2,6-dinitrotoluene to a series of vials. The excess

solid is crucial to ensure that a saturated solution is achieved.

Accurately add a known volume of the desired solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g.,

25 °C).

Agitate the samples for a sufficient period (typically 24-72 hours) to ensure that equilibrium

is reached. The system is at equilibrium when the concentration of the solute in the

solution remains constant over time.

Phase Separation:

After equilibration, remove the vials and allow the undissolved solid to settle.

Centrifuge the vials at a moderate speed to further separate the solid phase from the

supernatant.

Sample Preparation for Analysis:

Carefully withdraw an aliquot of the clear supernatant using a pipette.

Filter the aliquot through a syringe filter (e.g., 0.22 µm) to remove any remaining solid

particles.

Accurately dilute the filtered supernatant with a suitable solvent to a concentration within

the calibration range of the analytical method.

Quantitative Analysis:
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Prepare a series of standard solutions of 4-Amino-2,6-dinitrotoluene of known

concentrations.

Analyze the standard solutions and the diluted sample solution by HPLC.

Construct a calibration curve by plotting the peak area (or height) against the

concentration of the standard solutions.

Determine the concentration of 4-Amino-2,6-dinitrotoluene in the diluted sample from

the calibration curve.

Calculate the solubility of 4-Amino-2,6-dinitrotoluene in the original solvent, taking into

account the dilution factor.

Data Presentation
The experimentally determined solubility data should be presented in a clear and organized

manner. The following table provides a template for recording the results.

Solvent Temperature (°C) Solubility (g/L) Solubility (mol/L)

Methanol 25 Experimental Value Calculated Value

Acetonitrile 25 Experimental Value Calculated Value

Acetone 25 Experimental Value Calculated Value

Dichloromethane 25 Experimental Value Calculated Value

Ethanol 25 Experimental Value Calculated Value

Water 25 Experimental Value Calculated Value

Factors Influencing Solubility
The solubility of 4-Amino-2,6-dinitrotoluene is influenced by several factors, which should be

considered when designing experiments and interpreting results.
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Caption: Key factors influencing the solubility of 4-A-2,6-DNT.

Temperature: The solubility of solids in liquids generally increases with temperature. It is

therefore crucial to control and report the temperature at which solubility measurements are

made.

Solvent Polarity: The principle of "like dissolves like" is a useful guide. The presence of both

nitro groups (polar) and an aromatic ring (non-polar) in 4-Amino-2,6-dinitrotoluene
suggests that its solubility will vary significantly with the polarity of the solvent.

pH: The amino group in 4-Amino-2,6-dinitrotoluene can be protonated under acidic

conditions, forming a more polar and potentially more water-soluble salt. Therefore, the pH of

aqueous solutions will have a significant impact on its solubility.

Crystal Polymorphism: Different crystalline forms (polymorphs) of a compound can exhibit

different solubilities. It is important to characterize the solid form of 4-Amino-2,6-
dinitrotoluene used in the experiments.

Conclusion
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This technical guide has provided a comprehensive overview of the solubility of 4-Amino-2,6-
dinitrotoluene. While quantitative data in the literature is scarce, the provided qualitative

information for related compounds and the detailed experimental protocol will enable

researchers to accurately determine the solubility of this compound in various solvents. A

thorough understanding of its solubility is fundamental for advancing research and

development in fields where this compound is of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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